Cas no 5287-99-0 (1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride)

• Product name: 1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride
• CAS No: 5287-99-0
• MF: C₂₆H₂₆N₈O₂
• MW: 482.53704
• CID: 1579474
• PubChem ID: 54609713

1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC57141
• NSC-57141
• Urea,N''-1,4-phenylenebis-[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-, dihydrochloride
• 1-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea,hydrochloride
• 1-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea
• hydrochloride
• 5287-99-0
• DTXSID40714992
• Urea,1'-p-phenylenebis-[3-(p-2-imidazolin-2-ylphenyl)-, dihydrochloride
• N,N'-1,4-Phenylenebis{N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea}--hydrogen chloride (1/1)
• 1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride

• Inchi： InChI=1S/C26H26N8O2.ClH/c35-25(31-19-5-1-17(2-6-19)23-27-13-14-28-23)33-21-9-11-22(12-10-21)34-26(36)32-20-7-3-18(4-8-20)24-29-15-16-30-24;/h1-12H,13-16H2,(H,27,28)(H,29,30)(H2,31,33,35)(H2,32,34,36);1H
• InChI Key： JIFSXWBJLFGKIN-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)NC(=O)NC4=CC=C(C=C4)C5=NCCN5.Cl

Computed Properties

• Exact Mass: 518.19500
• Monoisotopic Mass: 518.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Density: 1.41
• Refractive Index: 1.729
• PSA: 131.04000
• LogP: 4.29700